Tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

• IUPAC Name: tert-butyl 3-iodo-4-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
• InChI: InChI=1S/C13H17IN2O3/c1-13(2,3)19-12(18)16-5-4-10-8(7-16)11(17)9(14)6-15-10/h6H,4-5,7H2,1-3H3,(H,15,17)
• InChI Key: GTWYFQQUWFLOIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C(=O)C(=CN2)I
• Molecular Formula: C13H17IN2O3
• Molecular Weight: 376.19 g/mol

Description

“Tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate” is a chemical compound with the CAS Number: 2219370-58-6. It has a molecular weight of 376.19. The IUPAC name for this compound is "tert-butyl 4-hydroxy-3-iodo-7,8-dihydro-1,6-naphthyridine-6 (5H)-carboxylate".

Molecular Structure Analysis

The InChI code for this compound is "1S/C13H17IN2O3/c1-13(2,3)19-12(18)16-5-4-10-8(7-16)11(17)9(14)6-15-10/h6H,4-5,7H2,1-3H3,(H,15,17)". This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound is typically stored at room temperature.

Mechanism of Action

Target of Action

It is known that 1,6-naphthyridines, the core structure of this compound, are pharmacologically active and have a variety of applications such as anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Mode of Action

The specific and differential functionalization of the 1,6-naphthyridine core leads to specific activity . For example, certain functionalized 1,6-naphthyridines act as sex hormone regulatory agents or anti-HIV agents .

Biochemical Pathways

It is known that naphthyridines have a wide spectrum of biological applications and are used in the treatment of several human diseases .

Result of Action

It is known that naphthyridines have a variety of pharmacological activities, including anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Advantages and Limitations for Lab Experiments

One of the advantages of Tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is its relatively simple synthesis method, which makes it a cost-effective compound to produce. This compound has also been found to be stable under a wide range of conditions, making it suitable for use in various experimental settings. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain experimental applications.

Future Directions

There are several future directions for research on Tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other inflammatory diseases. Further studies are needed to elucidate its mechanism of action and to determine the optimal dose and administration route for therapeutic use. Another area of interest is the development of novel derivatives of this compound with improved solubility and bioavailability. These derivatives may have improved therapeutic properties and may be more suitable for use in clinical settings.
In conclusion, this compound is a synthetic compound that has potential therapeutic applications in the treatment of cancer and other inflammatory diseases. Its synthesis method is relatively simple, and it exhibits a wide range of biological activities. Further research is needed to fully understand its mechanism of action and to determine its optimal therapeutic use.

Synthesis Methods

Tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate can be synthesized by reacting tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1H-naphthyridine-6-carboxylate with sodium hydroxide in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields this compound as a white crystalline solid.

Scientific Research Applications

Tert-butyl 4-hydroxy-3-iodo-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to decrease the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and cancer.